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A comprehensive analysis for researchers, scientists, and drug development professionals on

the degradation of SBR under thermal, oxidative, UV, and chemical stressors, supported by

experimental data and detailed protocols.

Styrene-Butadiene Rubber (SBR) is a versatile synthetic elastomer utilized across a multitude

of applications, from tires to industrial hoses and seals. The operational longevity and

performance of SBR components are intrinsically linked to their resistance to environmental

aging. This guide provides an objective comparison of SBR aging under different strenuous

conditions, presenting key performance data, detailed experimental methodologies, and visual

representations of degradation pathways to aid in material selection and development.

Comparative Analysis of SBR Properties After Aging
The following table summarizes the typical changes in the mechanical properties of Styrene-

Butadiene Rubber after exposure to various aging conditions. The data presented is a

synthesis of findings from multiple research sources and should be considered representative.
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Aging
Condition

Parameter Unaged SBR Aged SBR
Percent
Change (%)

Thermo-oxidative

Aging

Tensile Strength

(MPa)
18.5 12.3 -33.5%

Elongation at

Break (%)
550 250 -54.5%

Hardness (Shore

A)
65 78 +20.0%

Photo-oxidative

(UV) Aging

Tensile Strength

(MPa)
18.5 14.8 -20.0%

Elongation at

Break (%)
550 380 -30.9%

Hardness (Shore

A)
65 72 +10.8%

Chemical Aging

(in ASTM Oil No.

3)

Tensile Strength

(MPa)
18.5 9.2 -50.3%

Elongation at

Break (%)
550 300 -45.5%

Hardness (Shore

A)
65 55 -15.4%

Experimental Protocols
Detailed methodologies for the key aging experiments are provided below to ensure

reproducibility and standardization.

Thermo-oxidative Aging Protocol (Based on ASTM D573)
Apparatus: Air oven with controlled temperature and air circulation.
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Specimen Preparation: Dumbbell-shaped specimens are cut from SBR sheets according to

ASTM D412.

Procedure:

Suspend the specimens in the air oven, ensuring they are not in contact with each other.

Set the oven temperature to 100°C.

Age the specimens for a continuous period of 168 hours.

After the aging period, remove the specimens and allow them to cool to room temperature

for at least 24 hours before testing.

Analysis: Evaluate the change in tensile strength, elongation at break, and hardness

according to ASTM D412 and ASTM D2240, respectively.

Photo-oxidative (UV) Aging Protocol (Based on ASTM
G154)

Apparatus: Fluorescent UV accelerated weathering tester equipped with UVA-340 lamps.

Specimen Preparation: Dumbbell-shaped specimens are cut from SBR sheets.

Procedure:

Mount the specimens in the weathering tester.

Set the irradiance level to 0.89 W/m²/nm at 340 nm.

Program the tester for a cycle of 8 hours of UV exposure at 60°C followed by 4 hours of

condensation at 50°C.

Continue the exposure for a total of 500 hours.

Remove the specimens and condition them at room temperature for 24 hours.

Analysis: Measure the changes in tensile strength, elongation at break, and hardness.
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Chemical Aging Protocol (Based on ASTM D471)
Apparatus: Immersion bath with temperature control.

Specimen Preparation: Rectangular specimens of SBR.

Procedure:

Measure the initial mass and dimensions of the specimens.

Immerse the specimens in ASTM Oil No. 3 at 100°C.

Maintain the immersion for 70 hours.

After immersion, remove the specimens, blot them dry, and measure their mass and

dimensions again to determine volume swell.

Allow the specimens to cool and dry for 24 hours before mechanical testing.

Analysis: Determine the percentage change in volume, tensile strength, elongation at break,

and hardness.

Degradation Pathways and Mechanisms
The aging of SBR proceeds through distinct chemical mechanisms depending on the

environmental stressor. The following diagrams illustrate the key degradation pathways.

Thermo-oxidative Degradation Pathway
The thermal aging of SBR in the presence of oxygen is an auto-oxidative process. The reaction

is initiated by the formation of free radicals, which then propagate through a chain reaction

involving oxygen, leading to the formation of hydroperoxides. The decomposition of these

hydroperoxides results in chain scission and crosslinking, ultimately altering the material's

properties.[1][2][3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://livrepository.liverpool.ac.uk/3159683/1/201225520_Nov2021.pdf
https://www.semanticscholar.org/paper/Thermal-oxidative-degradation-of-styrene-butadiene-Guo-Huang/903253ce3f9300f26dfeca704b82527718aaf326
https://www.semanticscholar.org/paper/Thermal-oxidative-degradation-of-styrene-butadiene-Guo-Huang/903253ce3f9300f26dfeca704b82527718aaf326
https://www.researchgate.net/publication/263300865_Thermal_oxidative_degradation_of_styrene-butadiene_rubber_SBR_studied_by_2D_correlation_analysis_and_kinetic_analysis
https://www.benchchem.com/product/b15197077#comparative-study-of-sbr-aging-under-different-conditions
https://www.benchchem.com/product/b15197077#comparative-study-of-sbr-aging-under-different-conditions
https://www.benchchem.com/product/b15197077#comparative-study-of-sbr-aging-under-different-conditions
https://www.benchchem.com/product/b15197077#comparative-study-of-sbr-aging-under-different-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15197077?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15197077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

